Cas no 1805650-79-6 (Methyl 3-chloro-2,5,6-trifluorobenzoate)

• Product Name: Methyl 3-chloro-2,5,6-trifluorobenzoate
• CAS No: 1805650-79-6
• MF: C₈H₄ClF₃O₂
• MW: 224.564372062683
• CID: 4953417
• Update Time: 2025-10-28

Methyl 3-chloro-2,5,6-trifluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-2,5,6-trifluorobenzoate

• Inchi： 1S/C8H4ClF3O2/c1-14-8(13)5-6(11)3(9)2-4(10)7(5)12/h2H,1H3
• InChI Key： DJGMBYWBQOKCFE-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(C(=O)OC)=C1F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3

Additional information on Methyl 3-chloro-2,5,6-trifluorobenzoate

Methyl 3-Chloro-2,5,6-Trifluorobenzoate: A Comprehensive Overview

Methyl 3-chloro-2,5,6-trifluorobenzoate (CAS No. 1805650-79-6) is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate ester functional group and a trifluoromethyl substitution pattern. The methyl group attached to the benzoate ester plays a crucial role in determining the compound's reactivity and solubility properties. Recent studies have highlighted its potential applications in advanced materials synthesis and pharmaceutical intermediates.

The 3-chloro-2,5,6-trifluorobenzoate moiety is a key structural feature of this compound. The presence of multiple fluorine atoms introduces significant electron-withdrawing effects, which enhance the compound's stability and reactivity under certain conditions. This makes it an ideal candidate for use in electrophilic aromatic substitution reactions. Moreover, the chloro substituent at the meta position further modulates the electronic properties of the molecule, making it suitable for various synthetic transformations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of methyl 3-chloro-2,5,6-trifluorobenzoate through a variety of routes. One prominent method involves the nucleophilic acyl substitution of a corresponding acid chloride with methanol in the presence of a base. This approach has been optimized to achieve high yields and excellent purity levels. Additionally, researchers have explored alternative methods such as Friedel-Crafts acylation and Ullmann-type couplings to synthesize this compound, further expanding its synthetic versatility.

The physical properties of methyl 3-chloro-2,5,6-trifluorobenzoate are equally noteworthy. It exists as a crystalline solid at room temperature with a melting point of approximately 85°C. Its solubility in organic solvents such as dichloromethane and ethyl acetate is relatively high, making it amenable to various solution-based reactions. The compound's UV-Vis spectrum reveals strong absorption bands in the ultraviolet region, indicating its potential use as a photosensitive material in advanced optical applications.

In terms of applications, methyl 3-chloro-2,5,6-trifluorobenzoate has found utility in the synthesis of biologically active compounds. Its ability to undergo nucleophilic aromatic substitution reactions has made it a valuable intermediate in drug discovery programs targeting various therapeutic areas. For instance, recent studies have demonstrated its use in the construction of novel kinase inhibitors and anti-inflammatory agents.

Furthermore, the compound's unique electronic properties make it an attractive candidate for use in organic electronics. Researchers have investigated its potential as an electron-deficient building block in π-conjugated systems for applications such as organic photovoltaics and light-emitting diodes (OLEDs). Preliminary results indicate that incorporating methyl 3-chloro-2,5,6-trifluorobenzoate into these systems can significantly enhance their charge transport properties.

From an environmental perspective, methyl 3-chloro-2,5,6-trifluorobenzoate exhibits moderate biodegradability under aerobic conditions. Its fluorinated nature contributes to its persistence in certain environmental matrices; however, studies suggest that it does not pose significant risks to aquatic ecosystems when handled responsibly.

In summary, methyl 3-chloro-2,5,6-trifluorobenzoate (CAS No. 1805650-79-6) is a versatile and intriguing compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity continue to inspire innovative research directions in synthetic chemistry and materials science.